Cas no 2361657-69-2 (N-(1,5-dimethyl-1H-pyrazol-3-yl)methylprop-2-enamide)

N-(1,5-dimethyl-1H-pyrazol-3-yl)methylprop-2-enamide is a specialized acrylamide derivative featuring a 1,5-dimethylpyrazole moiety. This compound is of interest in organic synthesis and pharmaceutical research due to its reactive acrylamide group, which enables participation in Michael additions and polymerization reactions. The pyrazole ring contributes to its stability and potential bioactivity, making it a candidate for further exploration in medicinal chemistry. Its well-defined structure allows for precise modifications, facilitating the development of novel derivatives. The compound is typically handled under controlled conditions due to its sensitivity to light and moisture. Suitable for research applications, it offers a versatile intermediate for constructing more complex molecular architectures.

N-(1,5-dimethyl-1H-pyrazol-3-yl)methylprop-2-enamide structure

2361657-69-2 structure

Product Name:N-(1,5-dimethyl-1H-pyrazol-3-yl)methylprop-2-enamide

CAS No:2361657-69-2

MF:C₉H₁₃N₃O

MW:179.219021558762

CID:5412786

PubChem ID:139021114

Update Time:2025-05-28

N-(1,5-dimethyl-1H-pyrazol-3-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

- EN300-26577101
- N-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]prop-2-enamide
- 2361657-69-2
- Z2738282407
- N-[(1,5-Dimethylpyrazol-3-yl)methyl]prop-2-enamide
- N-[(1,5-Dimethyl-1H-pyrazol-3-yl)methyl]-2-propenamide
- N-(1,5-dimethyl-1H-pyrazol-3-yl)methylprop-2-enamide
- Inchi： 1S/C9H13N3O/c1-4-9(13)10-6-8-5-7(2)12(3)11-8/h4-5H,1,6H2,2-3H3,(H,10,13)
- InChI Key： GFNMCJAWTKQBCZ-UHFFFAOYSA-N
- SMILES： C(NCC1C=C(C)N(C)N=1)(=O)C=C

Computed Properties

Exact Mass: 179.105862047g/mol
Monoisotopic Mass: 179.105862047g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 46.9Å²

Experimental Properties

Density: 1.09±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 394.2±34.0 °C(Predicted)
pka: 13.68±0.46(Predicted)

N-(1,5-dimethyl-1H-pyrazol-3-yl)methylprop-2-enamide Pricemore >>

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Enamine	EN300-26577101-0.1g	N-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]prop-2-enamide	2361657-69-2	95.0%	0.1g	$741.0	2025-03-20
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Enamine	EN300-26577101-2.5g	N-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]prop-2-enamide	2361657-69-2	95.0%	2.5g	$1650.0	2025-03-20
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Enamine	EN300-26577101-10g	N-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]prop-2-enamide	2361657-69-2	90%	10g	$3622.0	2023-09-14
Enamine	EN300-26577101-0.05g	N-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]prop-2-enamide	2361657-69-2	95.0%	0.05g	$707.0	2025-03-20
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